77-75-8

3-Methyl-1-pentyn-3-ol

In Stock

• CAS RN:
• 77-75-8

• Formula:
• C6H10O

• InChI:
• InChI=1S/C6H10O/c1-4-6(3,7)5-2/h1,7H,5H2,2-3H3

• InChIKey:
• QXLPXWSKPNOQLE-UHFFFAOYSA-N

• Methylpentynol is a ynone.

Triptycene

In Stock

• CAS RN:
• 477-75-8

• Formula:
• C20H14

• InChI:
• InChI=1S/C20H14/c1-2-8-14-13(7-1)19-15-9-3-5-11-17(15)20(14)18-12-6-4-10-16(18)19/h1-12,19-20H

• InChIKey:
• NGDCLPXRKSWRPY-UHFFFAOYSA-N

• Triptycene is the structural building block for triptycene-based polymer of intrinsic microporosity due to its rigid, fused-ring skeleton and three-fold symmetry. Triptycene-based cylindrical macrotricyclic polyether containing two dibenzocrown-8 cavities has been synthesized and proved to be a highly efficient host for the complexation with paraquat derivatives.
  Triptycene is a member of anthracenes.
  

2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol

In Stock

• CAS RN:
• 5677-75-8

• Formula:
• C5H10N2O

• InChI:
• InChI=1S/C5H10N2O/c8-5-4-7-3-1-2-6-7/h2,8H,1,3-5H2

• InChIKey:
• BPUUSPXOKMMRFB-UHFFFAOYSA-N

• 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol is a useful research compound. Its molecular formula is C5H10N2O and its molecular weight is 114.15 g/mol. The purity is usually 95%.

2,6-Dichloro-3-oxohexanoic acid

In Stock

• CAS RN:
• 5077-75-8

• Formula:
• C6H8Cl2O3

• InChI:
• InChI=1S/C6H8Cl2O3/c7-3-1-2-4(9)5(8)6(10)11/h5H,1-3H2,(H,10,11)

• InChIKey:
• SYTZBSZDUCDXDZ-UHFFFAOYSA-N

• 2,6-Dichloro-3-oxohexanoic acid is a useful research compound. Its molecular formula is C6H8Cl2O3 and its molecular weight is 199.027. The purity is usually 95%.

2-({[tert-Butyl(dimethyl)silyl]oxy}methyl)prop-2-enal

• CAS RN:
• 76777-75-8

• Formula:
• C10H20O2Si

• InChI:
• InChI=1S/C10H20O2Si/c1-9(7-11)8-12-13(5,6)10(2,3)4/h7H,1,8H2,2-6H3

• InChIKey:
• NJGNLWUAFISPEV-UHFFFAOYSA-N

• 2-({[tert-Butyl(dimethyl)silyl]oxy}methyl)prop-2-enal is a useful research compound. Its molecular formula is C10H20O2Si and its molecular weight is 200.35 g/mol. The purity is usually 95%.

2-Iodo-4-nitrobenzamide

Usually In Stock

• CAS RN:
• 89677-75-8

• Formula:
• C7H5IN2O3

• InChI:
• InChI=1S/C7H5IN2O3/c8-6-3-4(10(12)13)1-2-5(6)7(9)11/h1-3H,(H2,9,11)

• InChIKey:
• BOMXOXFDGNETOP-UHFFFAOYSA-N

• 2-Iodo-4-nitrobenzamide is a useful research compound. Its molecular formula is C7H5IN2O3 and its molecular weight is 292.03 g/mol. The purity is usually 95%.

Ethyl 3-(4-methoxyphenyl)-4-oxo-5-[(2-oxochromene-3-carbonyl)amino]thieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851977-75-8

• Formula:
• C26H19N3O7S

• InChI:
• InChI=1S/C26H19N3O7S/c1-3-35-26(33)21-18-13-37-23(20(18)24(31)29(28-21)15-8-10-16(34-2)11-9-15)27-22(30)17-12-14-6-4-5-7-19(14)36-25(17)32/h4-13H,3H2,1-2H3,(H,27,30)

• InChIKey:
• DEEQWENJBQPHGC-UHFFFAOYSA-N

• Ethyl 3-(4-methoxyphenyl)-4-oxo-5-[(2-oxochromene-3-carbonyl)amino]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H19N3O7S and its molecular weight is 517.51. The purity is usually 95%.

Ethyl 5-oxo-5-(3-trifluoromethylphenyl)valerate

In Stock

• CAS RN:
• 898777-75-8

• Formula:
• C14H15F3O3

• InChI:
• InChI=1S/C14H15F3O3/c1-2-20-13(19)8-4-7-12(18)10-5-3-6-11(9-10)14(15,16)17/h3,5-6,9H,2,4,7-8H2,1H3

• InChIKey:
• VHEJHSFDYVEWJV-UHFFFAOYSA-N

• Ethyl 5-oxo-5-(3-trifluoromethylphenyl)valerate is a useful research compound. Its molecular formula is C14H15F3O3 and its molecular weight is 288.26 g/mol. The purity is usually 95%.

4-Chloro-2-(4-chlorophenyl)-7-fluoroquinazoline

Usually In Stock

• CAS RN:
• 885277-75-8

• Formula:
• C14H7Cl2FN2

• InChI:
• InChI=1S/C14H7Cl2FN2/c15-9-3-1-8(2-4-9)14-18-12-7-10(17)5-6-11(12)13(16)19-14/h1-7H

• InChIKey:
• OAYVABJBTQJKCV-UHFFFAOYSA-N

• 4-Chloro-2-(4-chlorophenyl)-7-fluoroquinazoline is a useful research compound. Its molecular formula is C14H7Cl2FN2 and its molecular weight is 293.1 g/mol. The purity is usually 95%.

(E)-N-(4-acetamidophenyl)-3-(3-chloro-4-methoxyphenyl)-2-cyanoprop-2-enamide

Usually In Stock

• CAS RN:
• 380477-75-8

• Formula:
• C19H16ClN3O3

• InChI:
• InChI=1S/C19H16ClN3O3/c1-12(24)22-15-4-6-16(7-5-15)23-19(25)14(11-21)9-13-3-8-18(26-2)17(20)10-13/h3-10H,1-2H3,(H,22,24)(H,23,25)/b14-9+

• InChIKey:
• GOIUKTPPDDPBQN-UHFFFAOYSA-N

• (E)-N-(4-acetamidophenyl)-3-(3-chloro-4-methoxyphenyl)-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C19H16ClN3O3 and its molecular weight is 369.81. The purity is usually 95%.

3-(Aminomethyl)-5-chloroaniline dihydrochloride

In Stock

• CAS RN:
• 102677-75-8

• Formula:
• C7H11Cl3N2

• InChI:
• InChI=1S/C7H9ClN2.2ClH/c8-6-1-5(4-9)2-7(10)3-6;;/h1-3H,4,9-10H2;2*1H

• InChIKey:
• BXSBXNHFVUMBOZ-UHFFFAOYSA-N

• 3-(Aminomethyl)-5-chloroaniline dihydrochloride is a useful research compound. Its molecular formula is C7H11Cl3N2 and its molecular weight is 229.5 g/mol. The purity is usually 95%.

Ethyl 4-(3-(5-ethylfuran-2-yl)propanamido)benzoate

In Stock

• CAS RN:
• 720677-75-8

• Formula:
• C18H21NO4

• InChI:
• InChI=1S/C18H21NO4/c1-3-15-9-10-16(23-15)11-12-17(20)19-14-7-5-13(6-8-14)18(21)22-4-2/h5-10H,3-4,11-12H2,1-2H3,(H,19,20)

• InChIKey:
• VPZQDGFPCVCBCU-UHFFFAOYSA-N

• Ethyl 4-(3-(5-ethylfuran-2-yl)propanamido)benzoate is a useful research compound. Its molecular formula is C18H21NO4 and its molecular weight is 315.4g/mol. The purity is usually 95%.

4-methyl-1-propyl-1H-pyrazol-3-amine

Usually In Stock

• CAS RN:
• 1174877-75-8

• Formula:
• C7H13N3

• InChI:
• InChI=1S/C7H13N3/c1-3-4-10-5-6(2)7(8)9-10/h5H,3-4H2,1-2H3,(H2,8,9)

• InChIKey:
• TUBTUIOSVXIUCH-UHFFFAOYSA-N

• 4-methyl-1-propyl-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C7H13N3 and its molecular weight is 139.202. The purity is usually 95%.

4-Oxo-5,6,7,8-tetrahydrothieno[3,2-c]azepine-2-carboxylic acid

In Stock

• CAS RN:
• 1501177-75-8

• Formula:
• C9H9NO3S

• InChI:
• InChI=1S/C9H9NO3S/c11-8-5-4-7(9(12)13)14-6(5)2-1-3-10-8/h4H,1-3H2,(H,10,11)(H,12,13)

• InChIKey:
• UUNJRKCFBPMOQA-UHFFFAOYSA-N

• 4-Oxo-5,6,7,8-tetrahydrothieno[3,2-c]azepine-2-carboxylic acid is a useful research compound. Its molecular formula is C9H9NO3S and its molecular weight is 211.24. The purity is usually 95%.

4-ethoxy-3-fluoro-N-((5-(hydroxy(thiophen-3-yl)methyl)thiophen-2-yl)methyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797277-75-8

• Formula:
• C18H18FNO4S3

• InChI:
• InChI=1S/C18H18FNO4S3/c1-2-24-16-5-4-14(9-15(16)19)27(22,23)20-10-13-3-6-17(26-13)18(21)12-7-8-25-11-12/h3-9,11,18,20-21H,2,10H2,1H3

• InChIKey:
• JGDVBKVSQFANKQ-UHFFFAOYSA-N

• 4-ethoxy-3-fluoro-N-((5-(hydroxy(thiophen-3-yl)methyl)thiophen-2-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H18FNO4S3 and its molecular weight is 427.52. The purity is usually 95%.

N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide

Usually In Stock

• CAS RN:
• 1797677-75-8

• Formula:
• C11H15N5OS

• InChI:
• InChI=1S/C11H15N5OS/c1-11(6-12,8-3-4-8)15-9(17)5-18-10-13-7-14-16(10)2/h7-8H,3-5H2,1-2H3,(H,15,17)

• InChIKey:
• RVPSYZJNCPEDGI-UHFFFAOYSA-N

• N-(1-cyano-1-cyclopropylethyl)-2-[(1-methyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C11H15N5OS and its molecular weight is 265.34. The purity is usually 95%.

N-[(3-Hydroxyphenyl)methyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361877-75-8

• Formula:
• C17H22N2O3

• InChI:
• InChI=1S/C17H22N2O3/c1-3-16(21)19-9-7-14(8-10-19)17(22)18(2)12-13-5-4-6-15(20)11-13/h3-6,11,14,20H,1,7-10,12H2,2H3

• InChIKey:
• KSYOIRGAHGBZRC-UHFFFAOYSA-N

• N-[(3-Hydroxyphenyl)methyl]-N-methyl-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H22N2O3 and its molecular weight is 302.374. The purity is usually 95%.

N-(2-Morpholin-4-yl-2-thiophen-3-ylethyl)pyrido[3,4-d]pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 2379977-75-8

• Formula:
• C17H19N5OS

• InChI:
• InChI=1S/C17H19N5OS/c1-3-18-9-15-14(1)17(21-12-20-15)19-10-16(13-2-8-24-11-13)22-4-6-23-7-5-22/h1-3,8-9,11-12,16H,4-7,10H2,(H,19,20,21)

• InChIKey:
• OADGPWFNNBTPCT-UHFFFAOYSA-N

• N-(2-Morpholin-4-yl-2-thiophen-3-ylethyl)pyrido[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C17H19N5OS and its molecular weight is 341.43. The purity is usually 95%.

3-(Aminomethyl)-5-chloroaniline

• CAS RN:
• 102677-75-8; 683740-35-4

• Formula:
• C7H9ClN2

• InChI:
• InChI=1S/C7H9ClN2/c8-6-1-5(4-9)2-7(10)3-6/h1-3H,4,9-10H2

• InChIKey:
• WIVZFVALCYRYIQ-UHFFFAOYSA-N

• 3-(Aminomethyl)-5-chloroaniline is a useful research compound. Its molecular formula is C7H9ClN2 and its molecular weight is 156.61. The purity is usually 95%.